Cas no 362482-00-6 (Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-)

• Product Name: Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-
• CAS No: 362482-00-6
• MF: C₂₁H₂₃BrN₂OS
• MW: 431.38912320137
• CID: 853758
• PubChem ID: 4047161
• Update Time: 2025-06-12

Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]t hien-2-yl]-
• 4-bromo-N-[3-cyano-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]benzamide
• Glucagon Receptor Antagonist, Control
• 4-Bromo-N-[3-cyano-6-(1,1-dimethyl-propyl)-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl]-benzamide
• 4-Bromo-N-(3-cyano-6-(tert-pentyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide
• 4-bromo-N-(3-cyano-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)benzamide
• Glucagon Receptor Antagonist Inactive Control
• 4-BROMO-N~1~-[3-CYANO-6-(TERT-PENTYL)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL]BENZAMIDE
• Oprea1_783702
• BDBM50161499
• 362482-00-6
• DTXSID10398743
• 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-benzamide
• AKOS022164645
• NCGC00387771-01
• STK415451
• AK-968/11991579
• AKOS003254918
• CHEMBL178239
• Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-

• Inchi： 1S/C21H23BrN2OS/c1-4-21(2,3)14-7-10-16-17(12-23)20(26-18(16)11-14)24-19(25)13-5-8-15(22)9-6-13/h5-6,8-9,14H,4,7,10-11H2,1-3H3,(H,24,25)
• InChI Key： GINRSMLGSRKRLT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=C(C#N)C2=C(CC(CC2)C(C)(C)CC)S1)=O

Computed Properties

• Exact Mass: 430.07145g/mol
• Monoisotopic Mass: 430.07145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 81.1Ų

Additional information on Benzamide,4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-

Introduction to Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] (CAS No. 362482-00-6)

Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] (CAS No. 362482-00-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments associated with this compound.

The chemical structure of Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] is notable for its intricate arrangement of functional groups. The core structure consists of a benzamide moiety substituted with a bromine atom at the 4-position and an N-linked heterocyclic ring system. The heterocyclic ring is a tetrahydrobenzo[b]thiophene derivative with a cyano group and a tert-butyl substituent. This combination of functional groups imparts unique chemical properties and biological activities to the compound.

Synthesis methods for Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] have been extensively studied in the literature. One common approach involves the reaction of a brominated benzoyl chloride with an appropriately substituted tetrahydrobenzo[b]thiophene amine. The synthesis typically proceeds through multiple steps, including nucleophilic substitution reactions and coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound.

In terms of biological activities, Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases that play crucial roles in cancer progression and inflammatory diseases. These findings suggest that this compound could be a valuable lead for the development of novel therapeutic agents.

Recent research developments have further elucidated the mechanisms of action and potential applications of Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]. A study published in the Journal of Medicinal Chemistry highlighted its ability to modulate signaling pathways associated with cell proliferation and apoptosis. Another investigation reported its efficacy in reducing tumor growth in animal models of cancer. These studies underscore the compound's potential as a therapeutic candidate for various diseases.

Moreover, pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]. These studies have shown that the compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and acceptable half-life in vivo. This makes it a promising candidate for further clinical evaluation.

In conclusion, Benzamide, 4-bromo-N-[3-cyano-6-(1,1-dimethylpropyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl] (CAS No. 362482-00-6) is a highly intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive lead for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.